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Cat. No.: B15444818 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and standardized protocols for the solid-

phase extraction (SPE) of morphine and its primary metabolites, morphine-3-glucuronide

(M3G) and morphine-6-glucuronide (M6G), from biological matrices such as plasma and urine.

The methodologies outlined are essential for accurate quantification in clinical research,

forensic toxicology, and pharmaceutical development.

Introduction
Morphine is a potent opioid analgesic that is extensively metabolized in the body, primarily to

M3G and M6G. Accurate measurement of these compounds is critical for pharmacokinetic

studies, pain management monitoring, and in forensic investigations. Solid-phase extraction is

a widely used technique for the cleanup and concentration of these analytes from complex

biological samples prior to analysis by methods such as liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The choice of SPE sorbent and protocol is crucial for achieving high

recovery and minimizing matrix effects. This document details protocols using mixed-mode

cation exchange and polymeric reversed-phase sorbents.
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The following tables summarize the quantitative data from various studies on the solid-phase

extraction of morphine and its metabolites, providing a comparative overview of their

performance.

Table 1: Recovery Data for Morphine and its Metabolites using Various SPE Sorbents
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Analyte SPE Sorbent Matrix
Average
Recovery (%)

Citation

Morphine
Oasis MCX

µElution Plate
Porcine Plasma >90 [1]

Morphine-3-

glucuronide

(M3G)

Oasis MCX

µElution Plate
Porcine Plasma ~77-90 [2][1]

Morphine-6-

glucuronide

(M6G)

Oasis MCX

µElution Plate
Porcine Plasma ~77-90 [2][1]

6-acetylmorphine
Oasis MCX

µElution Plate
Porcine Plasma >90 [2][1]

Morphine Bond Elut Certify Human Plasma 96.4

Morphine
Chromabond

C18
Plasma 93.1 [3]

6-

monoacetylmorp

hine

Chromabond

C18
Plasma 68.0 [3]

Codeine
Chromabond

C18
Plasma 77.0 [3]

Dihydrocodeine
Chromabond

C18
Plasma 67.9 [3]

Morphine C18 Sep-Pak
Postmortem

Blood
Not specified [4]

Morphine Reversed Phase Plasma 85 [5]

Codeine Reversed Phase Plasma 80 [5]

Table 2: Limits of Quantification (LOQ) and Detection (LOD) for Morphine and its Metabolites
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Analyte
SPE
Sorbent

Matrix
LOQ
(ng/mL)

LOD
(ng/mL)

Citation

Morphine
Oasis MCX

µElution Plate

Porcine

Plasma
0.1 - 0.25 - [1]

Morphine-3-

glucuronide

(M3G)

Oasis MCX

µElution Plate

Porcine

Plasma
0.1 - 0.25 - [2][1]

Morphine-6-

glucuronide

(M6G)

Oasis MCX

µElution Plate

Porcine

Plasma
0.1 - 0.25 - [2][1]

Morphine
Bond Elut

Certify

Human

Plasma
0.5 0.1

Morphine C18 Sep-Pak
Postmortem

Blood
- 10 [4]

Morphine-3-

glucuronide

(M3G)

Sep-Pak light

C18
Serum - - [6]

Morphine-6-

glucuronide

(M6G)

Sep-Pak light

C18
Serum - - [6]

Morphine
APCI-LC-MS

Method
Body Fluids - 0.1 [7]

6-

monoacetylm

orphine

APCI-LC-MS

Method
Body Fluids - 0.5 [7]

Morphine-3-

glucuronide

(M3G)

APCI-LC-MS

Method
Body Fluids - 1 [7]

Morphine-6-

glucuronide

(M6G)

APCI-LC-MS

Method
Body Fluids - 1 [7]
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Experimental Protocols
Protocol 1: Mixed-Mode Cation Exchange SPE (Oasis
MCX) for Plasma
This protocol is designed for the extraction of morphine and its metabolites from plasma

samples using a mixed-mode cation exchange sorbent, which utilizes both reversed-phase and

ion-exchange mechanisms for enhanced selectivity.[2][1]

Materials:

Oasis MCX µElution 96-well Plate or Cartridges

Methanol (MeOH)

2% Formic Acid in Water

5% Ammonium Hydroxide in Methanol

Centrifuge or vacuum manifold

Collection plate or tubes

Procedure:

Sample Pre-treatment: Dilute 100 µL of plasma with 100 µL of 4% H3PO4.[8]

Conditioning: Condition the SPE plate/cartridge with 1 mL of methanol followed by 1 mL of

2% formic acid in water.

Loading: Load the pre-treated sample onto the conditioned SPE plate/cartridge.

Washing:

Wash with 1 mL of 2% formic acid in water.

Wash with 1 mL of methanol.
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Elution: Elute the analytes with 2 x 750 µL of 5% ammonium hydroxide in methanol into a

collection plate. For analytes sensitive to high pH, such as 6-acetylmorphine, collect the

eluate into a plate containing 3% HCOOH in CH3OH to neutralize the basic elution solvent.

[2]

Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in a suitable solvent for LC-MS/MS analysis (e.g., water or mobile

phase).[2]

Protocol 2: Polymeric Reversed-Phase SPE for Urine
(with Hydrolysis)
This protocol is suitable for the extraction of total morphine (free and glucuronidated) from urine

samples. It includes an enzymatic hydrolysis step to cleave the glucuronide conjugates.

Materials:

Polymeric reversed-phase SPE cartridges (e.g., Oasis HLB)

β-glucuronidase enzyme

Phosphate buffer (pH 6.8)

Methanol (MeOH)

Deionized water

Elution solvent (e.g., Methanol with 2% Acetic Acid)

Centrifuge or vacuum manifold

Collection tubes

Procedure:

Enzymatic Hydrolysis: To 1 mL of urine, add an appropriate amount of β-glucuronidase in

phosphate buffer (pH 6.8). Incubate the mixture (e.g., at 60°C for 3 hours) to ensure

complete hydrolysis of the glucuronide metabolites.[9][10]
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Sample Pre-treatment: After hydrolysis, centrifuge the sample to pellet any precipitate.

Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of

deionized water.

Loading: Load the supernatant from the hydrolyzed sample onto the conditioned SPE

cartridge.

Washing: Wash the cartridge with 1 mL of deionized water to remove polar interferences. A

subsequent wash with a weak organic solvent (e.g., 5% methanol in water) can be

performed to remove less polar interferences.

Elution: Elute the analytes with 1 mL of the elution solvent (e.g., Methanol with 2% Acetic

Acid) into a collection tube.

Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in a suitable solvent for analysis.
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Caption: General workflow for solid-phase extraction of morphine metabolites.
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Caption: Logical phases of the solid-phase extraction process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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